Cas no 2228132-98-5 (2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)acetic acid)

• Product Name: 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)acetic acid
• CAS No: 2228132-98-5
• MF: C₁₁H₂₀N₂O₄
• MW: 244.287503242493
• CID: 5926125
• PubChem ID: 165894827
• Update Time: 2025-05-25

2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)acetic acid
• 2-amino-2-(1-{[(tert-butoxy)carbonyl]amino}cyclobutyl)acetic acid
• 2228132-98-5
• EN300-1887445

• Inchi： 1S/C11H20N2O4/c1-10(2,3)17-9(16)13-11(5-4-6-11)7(12)8(14)15/h7H,4-6,12H2,1-3H3,(H,13,16)(H,14,15)
• InChI Key： KSPJVTWMVVMFLV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1(C(C(=O)O)N)CCC1)=O

Computed Properties

• Exact Mass: 244.14230712g/mol
• Monoisotopic Mass: 244.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 102Ų

Additional information on 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)acetic acid

Comprehensive Overview of 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)acetic acid (CAS No. 2228132-98-5)

2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)acetic acid (CAS No. 2228132-98-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name or CAS number, belongs to the class of protected amino acids, which are pivotal intermediates in peptide synthesis and drug development. The presence of both amino and carboxylic acid functional groups, along with a tert-butoxycarbonyl (Boc) protecting group, makes it a versatile building block for designing complex molecules.

In recent years, the demand for custom peptide synthesis and small molecule therapeutics has surged, driven by advancements in personalized medicine and targeted drug delivery systems. Researchers frequently search for compounds like 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)acetic acid to explore their utility in protease inhibitors, enzyme substrates, and bioconjugation. Its cyclobutyl ring adds steric hindrance, which can enhance binding specificity—a hot topic in structure-activity relationship (SAR) studies.

The Boc-protected moiety in this compound is particularly noteworthy, as it offers stability under acidic conditions while being easily deprotected under mild conditions. This property aligns with the growing trend of green chemistry, where researchers prioritize reagents that minimize waste and reduce harsh reaction conditions. Laboratories focusing on solid-phase peptide synthesis (SPPS) often seek such protected amino acids to streamline workflows and improve yields.

Another area of interest is the compound's potential role in biodegradable materials and smart polymers. With increasing environmental concerns, scientists are exploring amino acid-derived monomers for sustainable material design. The cyclobutyl ring in 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)acetic acid could impart rigidity to polymer backbones, a feature highly sought after in high-performance materials.

From a synthetic chemistry perspective, this compound's chirality opens doors to asymmetric catalysis and enantioselective synthesis—topics frequently queried in academic and industrial research databases. Its compatibility with click chemistry reactions further broadens its applicability in biomarker discovery and diagnostic probe development.

In summary, 2-amino-2-(1-{(tert-butoxy)carbonylamino}cyclobutyl)acetic acid (CAS No. 2228132-98-5) represents a multifaceted tool for modern chemical research. Its relevance to drug discovery, material science, and sustainable chemistry ensures its continued prominence in scientific literature and commercial catalogs. As interdisciplinary research expands, this compound is poised to play a pivotal role in addressing contemporary challenges across life sciences and engineering.